4-methylnonadecanoyl-CoA

• Molecular Formula: C41H74N7O17P3S
• Molecular Weight: 1062.1 g/mol
• InChI: InChI=1S/C41H74N7O17P3S/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-29(2)19-20-32(50)69-24-23-43-31(49)21-22-44-39(53)36(52)41(3,4)26-62-68(59,60)65-67(57,58)61-25-30-35(64-66(54,55)56)34(51)40(63-30)48-28-47-33-37(42)45-27-46-38(33)48/h27-30,34-36,40,51-52H,5-26H2,1-4H3,(H,43,49)(H,44,53)(H,57,58)(H,59,60)(H2,42,45,46)(H2,54,55,56)
• InChIKey: LUQDNRUFAQASEX-UHFFFAOYSA-N

Procuring 4-Methylnonadecanoyl-CoA: A Baseline Overview for Research Applications

4-methylnonadecanoyl-CoA (4-methylnonadecanoyl-coenzyme A; C41H74N7O17P3S; MW: 1062.05 g/mol) is a long-chain branched acyl-CoA thioester formed by the conjugation of 4-methylnonadecanoic acid and coenzyme A [1]. It is classified within the branched-chain acyl-CoA category, playing a central role in mitochondrial fatty acid beta-oxidation as a key intermediate in energy production and lipid metabolism [2]. This compound is primarily employed as a research tool to investigate substrate specificity of acyl-CoA-utilizing enzymes and to delineate the metabolic pathways of branched-chain fatty acids [3].

1

Mitochondrial β-oxidation

Intermediate for energy production and lipid metabolism studies

2

Acyl-CoA enzyme specificity

Probe for substrate recognition of branched-chain acyl-CoA utilizing enzymes

3

Branched-chain pathway mapping

Delineate metabolic fate of 4-methyl-branched fatty acids

• [1] HMDB. (2021). Human Metabolome Database: Showing metabocard for 4-methylnonadecanoyl-CoA (HMDB0300715). View Source
• [2] PathBank. (2021). Pathway for 4-methylnonadecanoyl-CoA. View Source
• [3] MedChemExpress. (n.d.). 4-Methylnonadecanoyl-CoA Product Information. View Source

4-Methylnonadecanoyl-CoA: Why In-Class Analogs Cannot Be Substituted

Generic substitution among branched-chain acyl-CoAs is scientifically unsound due to the strict dependence of enzymatic recognition and metabolic fate on the exact position of the methyl branch. Isomers such as 3-methylnonadecanoyl-CoA, 11-methylnonadecanoyl-CoA, or 15-methylnonadecanoyl-CoA are not interchangeable with 4-methylnonadecanoyl-CoA [1]. The methyl group at the 4-position dictates a distinct pathway of beta-oxidation compared to a 3-methyl branch, which requires initial alpha-oxidation [2]. Furthermore, critical enzymes like phytanoyl-CoA hydroxylase exhibit absolute specificity; they recognize 3-methyl-branched acyl-CoAs but completely fail to hydroxylate 4-methyl-branched analogs [3]. Consequently, procurement of the precise isomer is essential for experimental validity and to avoid confounding results in studies of enzyme kinetics, metabolic flux, and disease mechanisms.

4-Methylnonadecanoyl-CoA 3-Methyl / other position isomers

Direct mitochondrial β-oxidation

Requires peroxisomal α-oxidation prior to β-oxidation

Not hydroxylated by phytanoyl-CoA hydroxylase (PAHX)

Active PAHX substrate; enzyme recognition may shift pathway interpretation

• [1] PubChem. (2021). Compound Summary for 11-methylnonadecanoyl-CoA (CID 71571533). View Source
• [2] PathBank. (2021). Pathway for 4-methylnonadecanoyl-CoA. View Source
• [3] Foulon, V., Asselberghs, S., Geens, W., Mannaerts, G. P., Casteels, M., & Van Veldhoven, P. P. (2003). Further studies on the substrate spectrum of phytanoyl-CoA hydroxylase: implications for Refsum disease? Journal of Lipid Research, 44(8), 1489-1495. View Source

Quantitative Differentiation Evidence for 4-Methylnonadecanoyl-CoA in Research Procurement

Exclusion from Phytanoyl-CoA Hydroxylase (PAHX) Activity Defines Metabolic Fate

In contrast to 3-methyl-branched acyl-CoA esters, 4-methyl-branched acyl-CoA esters are not substrates for phytanoyl-CoA hydroxylase (PAHX) [1]. This enzyme is responsible for the alpha-oxidation of phytanic acid, a pathway required for the metabolism of 3-methyl-branched fatty acids [2]. The study demonstrated that while PAHX actively hydroxylates a range of 3-methylacyl-CoA esters, hydroxylation of 4-methyl-branched acyl-CoA esters could not be detected [1].

PAHX substrate specificity

Head-to-head

Hydroxylation not detected (4-methyl-branched) vs active (3-methyl-branched)

Defines distinct α- vs β-oxidation entry

Recombinant human PAHX in vitro assay

Evidence Dimension	Enzymatic hydroxylation activity (product formation)
Target Compound Data	Hydroxylation not detected
Comparator Or Baseline	3-methylhexadecanoyl-CoA and other 3-methylacyl-CoA esters (active hydroxylation detected)
Quantified Difference	Qualitative difference: Active vs. No detectable activity
Conditions	Recombinant human polyhistidine-tagged PAHX in vitro assay

Why This Matters

This demonstrates that 4-methylnonadecanoyl-CoA enters a different metabolic route (direct beta-oxidation) than 3-methyl-branched acyl-CoAs, which is critical for studies on peroxisomal disorders and branched-chain fatty acid catabolism.

• [1] Foulon, V., Asselberghs, S., Geens, W., Mannaerts, G. P., Casteels, M., & Van Veldhoven, P. P. (2003). Further studies on the substrate spectrum of phytanoyl-CoA hydroxylase: implications for Refsum disease? Journal of Lipid Research, 44(8), 1489-1495. View Source
• [2] Wanders, R. J. A., & Waterham, H. R. (2006). Peroxisomal disorders: biochemistry and genetics of peroxisome biogenesis disorders. Clinical Genetics, 70(4), 295-304. View Source

Kinetic Behavior in Mitochondrial Beta-Oxidation Pathways

As a long-chain acyl-CoA, 4-methylnonadecanoyl-CoA is a substrate for the carnitine palmitoyltransferase (CPT) system, which is essential for its transport into the mitochondrial matrix for beta-oxidation [1]. Unlike branched-chain fatty acids with a methyl group at the beta-carbon (position 3), which require a separate peroxisomal alpha-oxidation step before beta-oxidation can commence, the methyl branch at the 4-position (gamma-carbon) allows for direct entry into the mitochondrial beta-oxidation spiral [2]. This results in a more direct route for energy generation.

Metabolic pathway routing

Class-level inference

One-step (mitochondrial) vs two-step (peroxisomal + mitochondrial) β-oxidation

Pathway context for experimental design

Physiological metabolism context, source to verify

Evidence Dimension	Metabolic processing pathway
Target Compound Data	Direct mitochondrial beta-oxidation via CPT-mediated transport
Comparator Or Baseline	3-methyl-branched acyl-CoAs (require peroxisomal alpha-oxidation prior to beta-oxidation)
Quantified Difference	Qualitative difference: One-step vs. Two-step pathway
Conditions	Physiological cellular metabolism context

Why This Matters

The distinct catabolic route directly impacts experimental design. Using 4-methylnonadecanoyl-CoA allows researchers to study beta-oxidation kinetics and regulation without the confounding influence of peroxisomal alpha-oxidation activity.

• [1] PathBank. (2021). Pathway for 4-methylnonadecanoyl-CoA. View Source
• [2] Ferdinandusse, S., Denis, S., Clayton, P. T., & Wanders, R. J. A. (2000). Fatty acid oxidation in peroxisomes. Journal of Inherited Metabolic Disease, 23(3), 231-244. View Source

Validated Analytical Characterization for Experimental Reproducibility

Comprehensive analytical characterization is provided for 4-methylnonadecanoyl-CoA, ensuring identity and high purity . Vendors supply detailed quality reports including LC/MS, NMR, HPLC, chiral analysis, and elemental analysis data . This level of characterization is crucial for reproducible results in quantitative biochemical assays, where impurities or misidentified isomers can invalidate kinetic measurements or metabolic tracing experiments.

Analytical characterization

Supplier data

LC/MS, NMR, HPLC, chiral analysis reported

Requires lot-specific documentation review

Verify for reproducibility

Evidence Dimension	Analytical characterization suite
Target Compound Data	LC/MS, NMR, HPLC, chiral analysis, elemental analysis provided
Comparator Or Baseline	Generic in-class analogs (may lack comprehensive analytical data from the same vendor)
Quantified Difference	N/A (qualitative assurance)
Conditions	Vendor specification sheet

Why This Matters

Procurement of a chemically well-defined compound with rigorous analytical documentation reduces experimental variability and ensures data integrity, a critical factor for publication and grant compliance.

Defined Research Scenarios for 4-Methylnonadecanoyl-CoA Utilization

Enzymology: Substrate Specificity Studies of Branched-Chain Acyl-CoA Dehydrogenases

Ideal for head-to-head kinetic assays against human long-chain acyl-CoA dehydrogenase (LCAD) or other isoforms to quantify the impact of methyl branch position on catalytic efficiency. The well-defined analytical purity supports robust Km and Vmax determinations [1].

Metabolism: Investigating the Partitioning of Branched-Chain Fatty Acid Catabolism

Use as a specific substrate in isolated mitochondrial or cellular assays to trace the flux of 4-methyl-branched fatty acids through the beta-oxidation pathway, enabling direct comparison with 3-methyl-branched isomers that require alpha-oxidation [2].

Clinical Biochemistry: Development of LC-MS/MS Assays for Inborn Errors of Metabolism

Employ as an analytical standard or internal control for the development and validation of mass spectrometry-based assays designed to detect and quantify specific branched-chain acyl-CoAs in biological matrices, aiding in the diagnosis of disorders like Refsum disease [3].

Application

Selection Property

Validation Focus

Acyl-CoA dehydrogenase substrate specificity

4-methyl isomer identity

Branch position verification (chiral analysis)

Branched-chain fatty acid flux studies

β-oxidation pathway specificity

Exclusion of α-oxidation substrate activity

LC-MS/MS assay development for acyl-CoA profiling

Analytical characterization suite

Lot-specific purity and identity data

• [1] Foulon, V., Asselberghs, S., Geens, W., Mannaerts, G. P., Casteels, M., & Van Veldhoven, P. P. (2003). Further studies on the substrate spectrum of phytanoyl-CoA hydroxylase: implications for Refsum disease? Journal of Lipid Research, 44(8), 1489-1495. View Source
• [2] PathBank. (2021). Pathway for 4-methylnonadecanoyl-CoA. View Source
• [3] Wanders, R. J. A., & Waterham, H. R. (2006). Peroxisomal disorders: biochemistry and genetics of peroxisome biogenesis disorders. Clinical Genetics, 70(4), 295-304. View Source